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Compound of Interest

Compound Name: BAY-179

Cat. No.: B15577726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the species cross-reactivity of BAY-179, a potent and

selective inhibitor of mitochondrial Complex I. The following sections provide a comprehensive

overview of its activity across various species, detailed experimental protocols for assessing its

inhibitory effects, and a visualization of its mechanism of action within the mitochondrial

electron transport chain.

Core Data: Species Cross-Reactivity of BAY-179
The inhibitory potency of BAY-179 against mitochondrial Complex I has been evaluated across

multiple species. The half-maximal inhibitory concentration (IC50) values, a measure of the

inhibitor's effectiveness, are summarized in the table below. This data demonstrates the

consistent and potent activity of BAY-179 across different preclinical models.

Species IC50 (nM)

Human 79[1]

Mouse 38[1]

Rat 27[1]

Dog 47[1]
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Mechanism of Action: Inhibition of Mitochondrial
Complex I
BAY-179 exerts its therapeutic effect by targeting Complex I (NADH:ubiquinone

oxidoreductase), the first and largest enzyme of the mitochondrial electron transport chain.[2]

Complex I is responsible for oxidizing NADH to NAD+, transferring electrons to ubiquinone, and

pumping protons across the inner mitochondrial membrane. This process is crucial for

generating the proton gradient that drives ATP synthesis. By inhibiting Complex I, BAY-179
disrupts cellular energy production, a mechanism that is being explored for its potential in

cancer therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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